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Compound Name: (Diphenylphosphoryl)methanol

Cat. No.: B188468 Get Quote

Researchers, scientists, and drug development professionals seeking to utilize

(diphenylphosphoryl)methanol as a ligand in cross-coupling reactions will find a notable

absence of established applications and protocols in the current scientific literature. Despite the

prevalence of phosphorus-based ligands in this field, (diphenylphosphoryl)methanol remains

an underexplored candidate for widely used transformations such as Suzuki-Miyaura, Heck,

and Buchwald-Hartwig amination reactions.

While the synthesis of (diphenylphosphoryl)methanol, also known as

hydroxymethyl(diphenyl)phosphine oxide, has been reported, its role has primarily been

investigated in other areas of catalysis. For instance, studies on hydroxymethyl-aryl phosphine

oxides have focused on their application in organocatalysis, such as the Mitsunobu reaction,

rather than in palladium-catalyzed cross-coupling.[1]

The development of ligands for cross-coupling reactions has been extensive, with a significant

emphasis on creating sterically hindered and electron-rich phosphines to enhance catalytic

activity and stability.[2][3][4][5] These efforts have led to the widespread adoption of

biarylphosphine ligands and other sophisticated structures that facilitate the key steps of

oxidative addition and reductive elimination in the catalytic cycle.[3][4]

In contrast, (diphenylphosphoryl)methanol possesses a different electronic and steric profile.

The presence of the phosphoryl group significantly alters the electronic properties compared to

traditional triarylphosphines. While related compounds like tris(hydroxymethyl)phosphine oxide

have found applications as flame retardants and in materials science, their utility as ligands in
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cross-coupling is not documented.[6] Similarly, diphenylphosphoryl azide is a well-known

reagent for various organic transformations, including the Curtius rearrangement, but it does

not function as a ligand in the context of cross-coupling.[7][8][9][10]

The lack of specific data—such as reaction yields, turnover numbers, and optimized reaction

conditions—for cross-coupling reactions employing (diphenylphosphoryl)methanol as a

ligand prevents the creation of detailed application notes and experimental protocols.

Researchers interested in exploring the potential of this compound would need to undertake

foundational studies to determine its efficacy and scope in various cross-coupling

transformations. Such investigations would involve screening different palladium precursors,

bases, solvents, and temperatures to establish viable catalytic systems.

Below is a conceptual workflow for evaluating a novel ligand like

(diphenylphosphoryl)methanol in a generic cross-coupling reaction.
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Ligand Evaluation Workflow
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Figure 1. A conceptual workflow for the initial investigation of (diphenylphosphoryl)methanol
as a ligand in cross-coupling reactions.

In conclusion, the application of (diphenylphosphoryl)methanol as a ligand in cross-coupling

reactions represents a novel and unexplored area of research. While the foundational

knowledge of cross-coupling catalysis is well-established, the specific performance of this

particular phosphine oxide ligand remains to be determined through rigorous experimental

investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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